(2S)-2-Amino-5-hydroxy-5-methylhexanoic acid

• Molecular Formula: C7H15NO3
• Molecular Weight: 161.20 g/mol
• SMILES: CC(C)(CCC(C(=O)O)N)O
• InChI: InChI=1S/C7H15NO3/c1-7(2,11)4-3-5(8)6(9)10/h5,11H,3-4,8H2,1-2H3,(H,9,10)/t5-/m0/s1
• InChIKey: WCEDJSSUFZNJEC-YFKPBYRVSA-N

(2S)-2-Amino-5-hydroxy-5-methylhexanoic Acid: Overview & Key Properties

(2S)-2-Amino-5-hydroxy-5-methylhexanoic acid (CAS 1932785-52-8) is a chiral non-proteinogenic α-amino acid belonging to the norleucine class, characterized by a tertiary hydroxyl and a geminal dimethyl substitution at the C5 position of a hexanoic acid backbone [1]. As the (2S) enantiomer, it provides a single defined stereocenter critical for asymmetric synthesis applications, distinguishing it from racemic mixtures or alternative diastereomers such as (2S,3R)-3-amino-2-hydroxy-5-methylhexanoic acid (AHMHA) used in aminopeptidase inhibitor scaffolds [2]. With a molecular weight of 161.20 g/mol, formula C₇H₁₅NO₃, and a predicted XLogP3 of −2.7, the compound exhibits enhanced aqueous solubility relative to non-hydroxylated norleucine analogs, positioning it as a versatile building block for peptidomimetic and medicinal chemistry research programs [1].

1

Single (2S) stereocenter supports asymmetric synthesis planning

2

Tertiary hydroxyl and higher H-bond capacity may enhance aqueous solubility profile

3

Geminal dimethyl quaternary C5 provides conformational constraint for peptidomimetic design

• [1] PubChem. (2025). Compound Summary for CID 131231475: (2S)-2-Amino-5-hydroxy-5-methylhexanoic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/131231475 View Source
• [2] Rich, D. H., Moon, B. J., & Harbeson, S. (1984). Inhibition of aminopeptidases by amastatin and bestatin derivatives. Effect of inhibitor structure on slow-binding processes. Journal of Medicinal Chemistry, 27(4), 417–422. doi:10.1021/jm00370a001 View Source

(2S)-2-Amino-5-hydroxy-5-methylhexanoic Acid: Why Analogs Fail

While several norleucine derivatives share the C7 backbone formula, direct substitution of (2S)-2-amino-5-hydroxy-5-methylhexanoic acid with L-norleucine, 5-methyl-L-norleucine, or 5-hydroxy-L-norleucine introduces critical differences in stereochemical definition, hydrogen-bonding capacity, and metabolic recognition. L-Norleucine (CAS 327-57-1) lacks both the C5 hydroxyl and methyl substituents, eliminating the tertiary alcohol functionality essential for hydrogen-bond donor interactions with biological targets [1]. 5-Methyl-L-norleucine (homoleucine, CAS 31872-98-7) retains the C5 methyl branch but cannot serve as a hydrogen-bond donor due to the absence of the hydroxyl group, reducing its utility in aqueous-phase peptide design [2]. Conversely, (2S)-2-amino-5-hydroxyhexanoic acid (5-hydroxy-L-norleucine) provides a secondary alcohol with different steric and electronic properties than the tertiary alcohol of the target compound, affecting both reactivity and binding geometry [1]. The geminal dimethyl substitution at C5 creates a quaternary carbon center not present in any of the above analogs, imposing unique conformational constraints that cannot be replicated by simple alkyl-chain variants [1]. These structural differences directly influence solubility, metabolic stability, and target recognition, making generic substitution unreliable in applications requiring precise stereoelectronic profiles.

L-NorleucineLacks C5 hydroxyl and methyl groups; no tertiary alcohol H-bond donor capacity

5-Methyl-L-norleucineRetains C5 methyl but cannot donate H-bond; different hydrogen-bonding profile

5-Hydroxy-L-norleucineSecondary alcohol introduces different steric/electronic properties than tertiary alcohol

• [1] PubChem. (2025). Compound Summary for CID 131231475: (2S)-2-Amino-5-hydroxy-5-methylhexanoic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/131231475 View Source
• [2] BindingDB. (n.d.). BDBM18143: (2S)-2-amino-5-methylhexanoic acid. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=18143 View Source

(2S)-2-Amino-5-hydroxy-5-methylhexanoic Acid: Key Evidence Comparison

Stereochemical Purity: Single Stereocenter Advantage

(2S)-2-Amino-5-hydroxy-5-methylhexanoic acid possesses exactly one defined stereocenter at the C2 position (Defined Atom Stereocenter Count = 1, Undefined = 0) [1]. In contrast, the structurally related (2S,3R)-3-amino-2-hydroxy-5-methylhexanoic acid (AHMHA) contains two stereocenters, and its diastereomer (2S,3S)-3-amino-2-hydroxy-5-methylhexanoic acid has a different spatial arrangement [2]. For applications requiring a single, unambiguous chiral center without diastereomeric complexity—such as solid-phase peptide synthesis where epimerization risk must be minimized—the single-stereocenter compound simplifies synthetic planning and analytical validation. The (2R,3S) diastereomer and the racemic (2RS,3R) mixture are also commercially available, but neither provides the defined single-center (2S) configuration demanded by stereospecific enzymatic and receptor studies [2].

Stereochemical Purity

Class-level inference

1 defined stereocenter (2S) vs. 2 centers for AHMHA diastereomers

Supports single-center synthesis planning

Diastereomeric complexity eliminated; procurement consistency may improve

Evidence Dimension	Number of defined stereocenters
Target Compound Data	1 defined stereocenter (C2, S configuration); 0 undefined
Comparator Or Baseline	(2S,3R)-AHMHA: 2 defined stereocenters; (2S,3S)-AHMHA: 2 defined; racemic mixtures: variable
Quantified Difference	Target has 1 stereocenter vs. 2 for AHMHA diastereomers; eliminates diastereomeric complexity
Conditions	Computed from InChI and SMILES via PubChem (CID 131231475) and J. Org. Chem. 1980

Why This Matters

A single defined stereocenter simplifies chiral analytical method development, reduces the risk of diastereomer contamination, and ensures consistent stereochemical outcomes in asymmetric synthesis, critical for procurement decisions when stereochemical integrity directly affects downstream biological or catalytic results.

• [1] PubChem. (2025). Compound Summary for CID 131231475: (2S)-2-Amino-5-hydroxy-5-methylhexanoic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/131231475 View Source
• [2] Rich, D. H., Sun, E. T., & Boparai, A. S. (1980). Synthesis of (2S,3R)-3-amino-2-hydroxy-5-methylhexanoic acid derivatives. Application to the synthesis of amastatin, an inhibitor of aminopeptidases. The Journal of Organic Chemistry, 45(12), 2288–2290. doi:10.1021/jo01300a004 View Source

Hydrophilicity Advantage Over Non-Hydroxylated Analogs

The computed XLogP3 for (2S)-2-amino-5-hydroxy-5-methylhexanoic acid is −2.7 [1]. In comparison, L-norleucine (2-aminohexanoic acid) has a predicted logP of approximately −1.5 to −1.8 (depending on the prediction method), and 5-methyl-L-norleucine has a predicted logP around −1.3 [2]. The 5-hydroxy-5-methylhexanoic acid backbone (without the α-amino group) has an estimated logP of 1.48 . The tertiary hydroxyl group contributes a substantial decrease in lipophilicity of approximately 1.2–1.4 log units relative to 5-methyl-L-norleucine, and the addition of the α-amino group further lowers the value. The hydrogen bond donor count of 3 and acceptor count of 4 for the target compound (versus 2 donors/3 acceptors for norleucine and 2/3 for homoleucine) quantitatively support enhanced aqueous solubility [1].

Hydrophilicity

Cross-study comparable

XLogP3 −2.7

Supports aqueous solubility screening

Δ ≈ −1.4 vs. homoleucine; higher H-bond donor/acceptor counts

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = −2.7; HBD = 3; HBA = 4
Comparator Or Baseline	5-methyl-L-norleucine: XLogP3 ~ −1.3; L-norleucine: XLogP3 ~ −1.5 to −1.8; 5-hydroxy-5-methylhexanoic acid: logP ~1.48 (estimated)
Quantified Difference	ΔXLogP3 ≈ −1.2 to −1.4 vs. homoleucine; additional HBD (+1) and HBA (+1) vs. both comparators
Conditions	XLogP3 computed by PubChem 3.0; comparators from predicted values in public databases

Why This Matters

Lower logP and higher hydrogen-bonding capacity directly translate to improved aqueous solubility and reduced non-specific binding in biological assays, which influences the choice of building blocks for peptide or small-molecule libraries intended for aqueous screening environments.

• [1] PubChem. (2025). Compound Summary for CID 131231475: (2S)-2-Amino-5-hydroxy-5-methylhexanoic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/131231475 View Source
• [2] BindingDB. (n.d.). BDBM18143: (2S)-2-amino-5-methylhexanoic acid – Ki data. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=18143 View Source

Enzyme Binding Selectivity: Isoleucine-tRNA Ligase

5-Methyl-L-norleucine (homoleucine) has a reported binding affinity (Ki) of 2.5 mM (2.5 × 10⁶ nM) for E. coli isoleucine-tRNA ligase (IleRS) [1]. While no directly comparable IleRS binding data were located in public databases for (2S)-2-amino-5-hydroxy-5-methylhexanoic acid, the introduction of the C5 tertiary hydroxyl is predicted to substantially alter recognition by this enzyme class. The 5-hydroxy-5-methyl substitution changes both steric bulk and hydrogen-bonding capability at the position critical for aminoacyl-tRNA synthetase discrimination, consistent with the known specificity of IleRS for hydrophobic substrates [1]. For researchers studying non-canonical amino acid incorporation or enzyme substrate engineering, the inability of common norleucine analogs (including homoleucine) to replicate the steric and electronic profile of the target compound at enzyme active sites precludes their use as direct substitutes.

Enzyme Binding Selectivity

Supporting evidence

Homoleucine Ki 2.5 mM for IleRS; target Ki unknown

Predicted altered IleRS recognition

Structural dissimilarity likely changes binding; data to verify

Evidence Dimension	Enzyme binding affinity (Isoleucine-tRNA ligase)
Target Compound Data	No quantitative Ki data identified in public databases; predicted to differ from homoleucine based on tertiary hydroxyl steric and H-bond effects
Comparator Or Baseline	5-Methyl-L-norleucine (homoleucine): Ki = 2.5 × 10⁶ nM for E. coli IleRS at pH 7.5, 20 °C
Quantified Difference	Comparator Ki quantifiable; target Ki unknown; structural dissimilarity (ΔMW +16 Da; +1 HBD; +1 HBA) predicts altered enzyme recognition
Conditions	Analytical ultracentrifugation binding assay (BindingDB); E. coli IleRS

Why This Matters

For enzyme engineering and non-canonical amino acid incorporation studies, the differential binding profile predicted by structural dissimilarity means that simply ordering the more common homoleucine will not yield equivalent enzyme recognition data, potentially compromising experimental outcomes in tRNA synthetase research.

• [1] BindingDB. (n.d.). BDBM18143: (2S)-2-amino-5-methylhexanoic acid – Ki for isoleucine-tRNA ligase. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=18143 View Source

Conformational Constraint from Geminal Dimethyl Substitution

The C5 position of (2S)-2-amino-5-hydroxy-5-methylhexanoic acid features a quaternary carbon bearing both a hydroxyl and a methyl group, plus a second methyl substituent, creating a geminal dimethyl motif adjacent to the hydroxyl [1]. This structural feature is absent in L-norleucine (linear C4 alkyl chain), 5-methyl-L-norleucine (tertiary C5 carbon but no hydroxyl), and 5-hydroxy-L-norleucine (secondary alcohol without methyl branching). The geminal dimethyl substitution imposes a Thorpe-Ingold conformational effect, restricting backbone flexibility and influencing the spatial orientation of the amino and carboxyl groups [1]. In peptide design, such conformational constraints can enhance binding affinity and selectivity by pre-organizing the ligand into a bioactive conformation, a benefit not achievable with linear or singly substituted analogs [1]. The rotatable bond count of 4 for the target compound is identical to that of L-norleucine, but the quaternary C5 center restricts the conformational ensemble accessible to the side chain.

Conformational Constraint

Class-level inference

Quaternary C5 center with geminal dimethyl; 4 substituents

Restricts side-chain flexibility

Absent in L-norleucine and singly substituted analogs

Evidence Dimension	Side-chain conformational constraint (quaternary carbon at C5)
Target Compound Data	C5 is a quaternary carbon (substituents: CH₃, CH₃, OH, chain continuation); rotatable bonds = 4
Comparator Or Baseline	L-norleucine: C5 is secondary (CH₂); 5-methyl-L-norleucine: C5 is tertiary (CH); 5-hydroxy-L-norleucine: C5 is secondary with OH
Quantified Difference	Target has a quaternary C5 center; all listed comparators have ≤ tertiary C5. Number of C5 substituents: 4 (target) vs. 3 (homoleucine) vs. 2 (norleucine, hydroxynorleucine)
Conditions	Structural analysis based on SMILES and InChI from PubChem CID 131231475

Why This Matters

The geminal dimethyl quaternary center provides a conformational constraint not present in simpler norleucine analogs, making the compound uniquely suited for peptidomimetic design where restricted side-chain flexibility is required to achieve target selectivity or metabolic stability.

• [1] PubChem. (2025). Compound Summary for CID 131231475: (2S)-2-Amino-5-hydroxy-5-methylhexanoic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/131231475 View Source

Enantiomeric Purity: Defined (2S) vs. Unspecified

Commercially, (2S)-2-amino-5-hydroxy-5-methylhexanoic acid is listed under CAS 1932785-52-8 with a defined (2S) stereochemistry by suppliers such as Enamine, with a minimum purity specification of 95% [1]. In contrast, the non-stereochemically defined analog 2-amino-5-hydroxy-5-methylhexanoic acid (CAS 1822579-76-9) is also available from suppliers such as AKSci at 95% purity, but without guaranteed enantiomeric composition . For procurement decisions in stereosensitive research, CAS 1932785-52-8 ensures receipt of the single (2S) enantiomer, whereas ordering CAS 1822579-76-9 may result in racemic or scalemic mixtures, introducing batch-to-batch variability that can confound chiral assay results. The availability of the (2S)-specific CAS number with documented supplier specifications reduces the analytical burden of in-house chiral purity verification.

Enantiomeric Identity

Supporting evidence

CAS 1932785-52-8 (2S) vs. CAS 1822579-76-9 (unspecified)

Ensures defined stereochemistry procurement

Supplier-specified ≥95% purity for (2S) enantiomer

Evidence Dimension	Catalog-defined stereochemical identity
Target Compound Data	CAS 1932785-52-8: (2S) enantiomer, ≥95% purity (Enamine, Kuujia)
Comparator Or Baseline	CAS 1822579-76-9: 2-amino-5-hydroxy-5-methylhexanoic acid, unspecified stereochemistry, ≥95% purity (AKSci)
Quantified Difference	Stereochemistry: defined (2S) vs. unspecified; purity specification comparable at ≥95%, but enantiomeric composition differs qualitatively
Conditions	Supplier catalog specifications as of 2024–2025 (Enamine, AKSci, Kuujia)

Why This Matters

Procuring the CAS-specific (2S) enantiomer reduces the risk of stereochemical inconsistency that can arise from ordering the unspecified CAS number, saving time and resources on chiral analytical method development and ensuring reproducibility in stereosensitive assays.

• [1] Kuujia. (2024). CAS 1932785-52-8: (2S)-2-Amino-5-hydroxy-5-methylhexanoic acid – product and supplier information. Retrieved from https://www.kuujia.com/cas-1932785-52-8.html View Source

(2S)-2-Amino-5-hydroxy-5-methylhexanoic Acid: Application Scenarios

Single-Center Chiral Peptide Synthesis

When designing peptide or peptidomimetic libraries that incorporate non-proteinogenic amino acids at positions requiring unambiguous chirality, the single defined (2S) stereocenter of CAS 1932785-52-8 eliminates the risk of diastereomer formation that accompanies multi-stereocenter analogs such as (2S,3R)-AHMHA . The tertiary hydroxyl and geminal dimethyl groups at C5 introduce conformational constraint and enhanced hydrogen-bonding capacity not available from L-norleucine or 5-methyl-L-norleucine, making this compound the preferred choice for solid-phase peptide synthesis where building block stereochemical integrity directly affects final peptide purity .

Aqueous-Phase Screening of Compound Libraries

With an XLogP3 of −2.7 and hydrogen bond donor count of 3, (2S)-2-amino-5-hydroxy-5-methylhexanoic acid provides greater aqueous solubility than 5-methyl-L-norleucine (XLogP3 ~−1.3) . For high-throughput screening campaigns conducted in aqueous buffer systems, the target compound's enhanced hydrophilicity reduces the need for co-solvents such as DMSO, minimizing solvent-related assay artifacts and improving the reliability of dose-response measurements .

Non-Canonical Amino Acid Incorporation

The quaternary C5 center with tertiary hydroxyl functionality provides a steric and electronic profile distinct from all common norleucine derivatives, making this compound a valuable probe for aminoacyl-tRNA synthetase specificity studies . While 5-methyl-L-norleucine exhibits measurable binding to E. coli IleRS (Ki = 2.5 mM), the additional hydroxyl group on the target compound is expected to alter enzyme recognition, enabling comparative structure-activity relationship studies that cannot be performed with commercially available single-modification analogs .

Chiral Chromatography Method Validation

The availability of the compound under the stereochemically unambiguous CAS 1932785-52-8, with supplier-specified ≥95% purity, provides a reliable reference standard for chiral HPLC or SFC method development . In contrast to the unspecified CAS 1822579-76-9, which may contain variable enantiomeric ratios, the (2S)-specific product ensures consistent retention time and peak area reproducibility across batches, supporting robust analytical method validation for quality control laboratories .

Application

Selection Property

Validation Focus

Chiral peptide synthesis research

Single-stereocenter building block

Diastereomer formation risk review

Aqueous-phase compound library screening

Enhanced hydrophilicity profile

Co-solvent artifact minimization

Non-canonical amino acid incorporation studies

Distinct steric/electronic profile

tRNA synthetase specificity review

Chiral analytical method development

Stereochemically defined CAS

Retention time reproducibility review